Cas no 786727-24-0 (1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-ethenyl-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-ethenyl-
• CAS No: 786727-24-0
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• CID: 534094
• PubChem ID: 69529070
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-ethenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-ethenyl-
• 1-(4-chlorophenyl)-5-ethenylpyrazole-4-carboxylic acid
• SCHEMBL5678545
• DTXSID00740737
• 1-(4-Chlorophenyl)-5-ethenyl-1H-pyrazole-4-carboxylic acid
• 786727-24-0

• Inchi： 1S/C12H9ClN2O2/c1-2-11-10(12(16)17)7-14-15(11)9-5-3-8(13)4-6-9/h2-7H,1H2,(H,16,17)
• InChI Key： MTINROWVFRUPCA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C=C)=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 248.0352552g/mol
• Monoisotopic Mass: 248.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.1Ų